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For Researchers, Scientists, and Drug Development Professionals

Introduction
β-Alanine methyl ester hydrochloride is a derivative of the naturally occurring beta-amino acid,

β-alanine. It serves as a valuable building block in organic synthesis, particularly in the

preparation of peptides and other bioactive molecules.[1] Its enhanced solubility and stability

compared to the parent amino acid make it a versatile reagent in pharmaceutical development

and biochemical research.[1] This technical guide provides a detailed overview of the physical

and chemical characteristics of β-alanine methyl ester hydrochloride, along with

comprehensive experimental protocols for its synthesis, purification, and analysis.

Physical and Chemical Characteristics
β-Alanine methyl ester hydrochloride is a white to off-white crystalline powder.[2] It is known to

be hygroscopic and heat-sensitive, necessitating proper storage conditions.[3] Key physical

and chemical properties are summarized in the tables below.

Table 1: General Properties
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Property Value Reference

Chemical Name
Methyl 3-aminopropanoate

hydrochloride
[4]

Synonyms
β-Ala-OMe·HCl, H-β-Ala-

OMe·HCl
[5]

CAS Number 3196-73-4 [5]

Molecular Formula C₄H₁₀ClNO₂ [4]

Molecular Weight 139.58 g/mol

Appearance
White to off-white crystalline

powder
[2]

Purity ≥97% [6]

Table 2: Physicochemical Data
Property Value Reference

Melting Point 103-107 °C [6]

Solubility
Soluble in DMSO (≥ 100

mg/mL)
[7]

Stability

Stable under recommended

storage conditions.

Hygroscopic.

[3]

Storage 2-8°C, under inert gas

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of β-alanine methyl ester

hydrochloride are provided below.

Synthesis
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Several methods are available for the synthesis of β-alanine methyl ester hydrochloride. The

choice of method may depend on available reagents, desired scale, and laboratory capabilities.

This method offers mild reaction conditions and a simple workup procedure.[5]

Experimental Protocol:

To a round-bottom flask, add β-alanine (0.1 mol).

Slowly add freshly distilled trimethylchlorosilane (0.2 mol) to the flask with stirring.

Add methanol (100 mL) to the mixture.

Stir the resulting solution or suspension at room temperature. The reaction progress can be

monitored by Thin Layer Chromatography (TLC).

Upon completion of the reaction, concentrate the mixture using a rotary evaporator to obtain

β-alanine methyl ester hydrochloride.[5]

Reactants

Process Product

β-Alanine

Mix ReactantsTrimethylchlorosilane (TMSCl)

Methanol

Stir at Room Temperature

1. Add TMSCl slowly
2. Add Methanol Monitor by TLC Concentrate via Rotary EvaporationReaction Complete β-Alanine Methyl Ester HCl

Click to download full resolution via product page

Synthesis of β-Alanine Methyl Ester HCl using TMSCl.

This is a classic method for the esterification of amino acids.
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Experimental Protocol:

Cool absolute methanol (e.g., 40 g) in a flask suspended at room temperature.[8]

Slowly add thionyl chloride (e.g., 22.8 g) dropwise to the methanol over a period of 2 hours,

maintaining the temperature at 50°C.[8]

Add β-alanine to the solution.

Stir the mixture and allow it to react for approximately 3 hours at the same temperature.[8]

After the reaction, remove the excess methanol and unreacted thionyl chloride by

concentration under reduced pressure.[8]

The crude product can then be purified by recrystallization.

Reactants

Process Product

β-Alanine

Add β-Alanine

Thionyl Chloride (SOCl₂)

Add SOCl₂ to Methanol at 50°C

Dropwise over 2h

Methanol Stir at 50°C
Stir for 3h

Concentrate under Reduced Pressure Crude β-Alanine Methyl Ester HCl

Click to download full resolution via product page

Synthesis of β-Alanine Methyl Ester HCl using SOCl₂.

This method utilizes a strong acid catalyst for the esterification.

Experimental Protocol:
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Suspend β-alanine (e.g., 300g) in methanol (e.g., 1900g) and stir at 19-21°C.[9]

Slowly add concentrated sulfuric acid (e.g., 400g).[9]

After the addition is complete, heat the solution to 65-68°C and reflux for 6-8 hours.[9]

Cool the reaction mixture to 20-25°C.[9]

Concentrate the methanol solution under vacuum at 45-50°C to remove the methanol.[9]

The resulting product is the sulfate salt, which can be used as is or converted to the

hydrochloride salt.

Purification by Recrystallization
The crude β-alanine methyl ester hydrochloride can be purified by recrystallization to obtain a

product of high purity.

Experimental Protocol:

Dissolve the crude product in a minimal amount of hot methanol.

Slowly add a non-polar solvent, such as diethyl ether or tert-butyl methyl ether, until the

solution becomes cloudy.[10]

Cool the mixture in an ice bath to induce crystallization.[10]

Collect the crystals by filtration.

Wash the crystals with a small amount of cold diethyl ether or tert-butyl methyl ether.[10]

Dry the purified crystals under vacuum.

Input Process Output

Crude β-Alanine Methyl Ester HCl Dissolve in hot Methanol Add Diethyl Ether until cloudy Cool in Ice Bath Filter Crystals Wash with cold Diethyl Ether Dry under Vacuum Purified β-Alanine Methyl Ester HCl
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Purification by Recrystallization.

Analytical Methods
NMR spectroscopy is used to confirm the structure of the synthesized compound.

Experimental Protocol for ¹H-NMR:

Dissolve approximately 5-25 mg of the sample in a suitable deuterated solvent (e.g., DMSO-

d₆).[11][12]

Transfer the solution to a clean 5 mm NMR tube to a height of approximately 4-5 cm.[11]

Acquire the ¹H-NMR spectrum on a spectrometer.

Expected ¹H-NMR (DMSO-d₆) shifts: The spectrum should show characteristic peaks for the

methyl ester protons, and the two methylene groups of the β-alanine backbone.[5]

IR spectroscopy is used to identify the functional groups present in the molecule.

Experimental Protocol (KBr Pellet Method):

Thoroughly grind 0.5-2 mg of the sample with 100-200 mg of dry potassium bromide (KBr) in

an agate mortar.[3]

Press the mixture into a thin, transparent pellet using a pellet press.[3]

Acquire the IR spectrum.

Expected IR peaks: The spectrum should show characteristic absorption bands for the N-H

stretching of the ammonium group, C=O stretching of the ester, and C-O stretching.

Mass spectrometry is used to determine the molecular weight and confirm the elemental

composition of the compound.

Experimental Protocol (Electrospray Ionization - ESI):
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Prepare a dilute solution of the sample in a suitable solvent such as methanol or a mixture of

methanol and water.

Infuse the solution directly into the electrospray ionization source of the mass spectrometer.

Acquire the mass spectrum in positive ion mode.

Expected m/z: The spectrum should show a peak corresponding to the molecular ion

[M+H]⁺.[5]

Safety and Handling
β-Alanine methyl ester hydrochloride should be handled in a well-ventilated area, and personal

protective equipment such as gloves and safety glasses should be worn. It is hygroscopic and

should be stored in a tightly sealed container in a cool, dry place.[3]

Conclusion
β-Alanine methyl ester hydrochloride is a key intermediate with broad applications in chemical

synthesis. This guide provides a comprehensive overview of its properties and detailed

protocols for its preparation and characterization, serving as a valuable resource for

researchers in the fields of chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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